Cas no 58472-30-3 (4-(4-Ethoxyphenyl)butanoic acid)

4-(4-Ethoxyphenyl)butanoic acid structure
58472-30-3 structure
Product Name:4-(4-Ethoxyphenyl)butanoic acid
CAS No:58472-30-3
MF:C12H16O3
MW:208.253643989563
MDL:MFCD00662535
CID:4715373
PubChem ID:3263026
Update Time:2023-08-15

4-(4-Ethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-ethoxyphenyl)butanoic acid
    • Maybridge1_007780
    • Benzenebutanoic acid, 4-ethoxy-
    • Oprea1_793789
    • HMS563J14
    • ST50976558
    • 4-(4-Ethoxyphenyl)butanoic acid
    • MDL: MFCD00662535
    • Inchi: 1S/C12H16O3/c1-2-15-11-8-6-10(7-9-11)4-3-5-12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
    • InChI Key: KIXYFWHNYCMRDM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)CCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 183
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5

4-(4-Ethoxyphenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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